Cas no 1781876-88-7 ([4-(Propan-2-yl)pyrrolidin-3-yl]methanamine)

[4-(Propan-2-yl)pyrrolidin-3-yl]methanamine is a chiral pyrrolidine derivative featuring a primary amine functional group at the 3-position and an isopropyl substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its rigid pyrrolidine scaffold and stereogenic centers make it valuable for constructing enantioselective catalysts or ligands. The primary amine group offers reactivity for further derivatization, while the isopropyl moiety enhances steric and electronic modulation. The compound’s structural features contribute to its utility in medicinal chemistry, where it may be employed to optimize pharmacokinetic properties or target selectivity in drug design.

[4-(Propan-2-yl)pyrrolidin-3-yl]methanamine structure

1781876-88-7 structure

Product Name:[4-(Propan-2-yl)pyrrolidin-3-yl]methanamine

CAS No:1781876-88-7

MF:C₈H₁₈N₂

MW:142.241921901703

CID:6329278

PubChem ID:82594441

Update Time:2025-06-14

[4-(Propan-2-yl)pyrrolidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

- 1781876-88-7
- EN300-718658
- [4-(propan-2-yl)pyrrolidin-3-yl]methanamine
- [4-(Propan-2-yl)pyrrolidin-3-yl]methanamine
- Inchi： 1S/C8H18N2/c1-6(2)8-5-10-4-7(8)3-9/h6-8,10H,3-5,9H2,1-2H3
- InChI Key： PACYURUMNSHKFO-UHFFFAOYSA-N
- SMILES： N1CC(CN)C(C(C)C)C1

Computed Properties

Exact Mass: 142.146998583g/mol
Monoisotopic Mass: 142.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 38Å²

[4-(Propan-2-yl)pyrrolidin-3-yl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-718658-0.05g	[4-(propan-2-yl)pyrrolidin-3-yl]methanamine	1781876-88-7	95.0%	0.05g	$1537.0	2025-03-12
Enamine	EN300-718658-0.1g	[4-(propan-2-yl)pyrrolidin-3-yl]methanamine	1781876-88-7	95.0%	0.1g	$1610.0	2025-03-12
Enamine	EN300-718658-0.25g	[4-(propan-2-yl)pyrrolidin-3-yl]methanamine	1781876-88-7	95.0%	0.25g	$1683.0	2025-03-12
Enamine	EN300-718658-0.5g	[4-(propan-2-yl)pyrrolidin-3-yl]methanamine	1781876-88-7	95.0%	0.5g	$1757.0	2025-03-12
Enamine	EN300-718658-1.0g	[4-(propan-2-yl)pyrrolidin-3-yl]methanamine	1781876-88-7	95.0%	1.0g	$1829.0	2025-03-12
Enamine	EN300-718658-2.5g	[4-(propan-2-yl)pyrrolidin-3-yl]methanamine	1781876-88-7	95.0%	2.5g	$3585.0	2025-03-12
Enamine	EN300-718658-5.0g	[4-(propan-2-yl)pyrrolidin-3-yl]methanamine	1781876-88-7	95.0%	5.0g	$5304.0	2025-03-12
Enamine	EN300-718658-10.0g	[4-(propan-2-yl)pyrrolidin-3-yl]methanamine	1781876-88-7	95.0%	10.0g	$7866.0	2025-03-12

[4-(Propan-2-yl)pyrrolidin-3-yl]methanamine Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Related Categories

Additional information on [4-(Propan-2-yl)pyrrolidin-3-yl]methanamine

Recent Advances in the Study of [4-(Propan-2-yl)pyrrolidin-3-yl]methanamine (CAS: 1781876-88-7)

The compound [4-(Propan-2-yl)pyrrolidin-3-yl]methanamine (CAS: 1781876-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of [4-(Propan-2-yl)pyrrolidin-3-yl]methanamine via a novel asymmetric catalytic route, achieving high enantiomeric purity (>99% ee). The study highlighted the compound's structural versatility, which allows for further derivatization to optimize its biological activity. This synthetic approach has paved the way for large-scale production, facilitating further preclinical evaluations.

Pharmacological investigations have revealed that [4-(Propan-2-yl)pyrrolidin-3-yl]methanamine exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly in the central nervous system (CNS). In vitro assays demonstrated its high affinity for serotonin (5-HT) and dopamine (D2) receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. Animal models have shown promising results, with the compound displaying good blood-brain barrier permeability and favorable pharmacokinetic profiles.

Further research has explored the compound's potential in oncology. A 2024 study in Cancer Research reported that [4-(Propan-2-yl)pyrrolidin-3-yl]methanamine derivatives could inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways, including PI3K/AKT and MAPK. These findings underscore the compound's versatility and its potential as a scaffold for developing targeted therapies.

Despite these advancements, challenges remain. The compound's metabolic stability and potential off-target effects require further optimization. Ongoing studies are investigating structural modifications to enhance its selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, [4-(Propan-2-yl)pyrrolidin-3-yl]methanamine (CAS: 1781876-88-7) represents a promising candidate in drug discovery, with applications spanning CNS disorders and oncology. Continued research and development efforts are essential to fully realize its therapeutic potential.